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Compound of Interest

Compound Name: 2-Bromocyclopentanone

Cat. No.: B1279250 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Bromocyclopentanone, a halogenated ketone. Adherence to these procedures is critical to

ensure personnel safety and environmental compliance. This substance is classified as harmful

if swallowed and causes severe skin burns and eye damage, necessitating careful handling at

all stages of use and disposal.[1][2]

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Before handling 2-Bromocyclopentanone for any purpose, including disposal, all personnel

must be equipped with the appropriate PPE.

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile or neoprene).[1]

Eye/Face Protection: Use chemical splash goggles and a face shield.[3]

Skin and Body Protection: Wear a lab coat, apron, or other protective clothing to prevent skin

contact.[1][3]

Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a certified

chemical fume hood.[1]
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Disposal of 2-Bromocyclopentanone must be managed through your institution's hazardous

waste program. Direct disposal into sanitary sewers or regular trash is strictly prohibited.[4]

Step 1: Waste Classification

Classify 2-Bromocyclopentanone waste as Hazardous Halogenated Organic Waste.[5]

This classification is crucial for proper segregation and disposal routing.

Step 2: Waste Segregation and Collection

Segregate: Keep halogenated waste, like 2-Bromocyclopentanone, separate from non-

halogenated chemical waste to comply with disposal regulations and prevent incompatible

chemical reactions.[5]

Container: Collect the waste in a designated, leak-proof container that is chemically

compatible with the material. The container must be in good condition, free of cracks or rust,

and have a secure, tight-fitting lid.[1][6]

Labeling: As soon as the first drop of waste is added, label the container clearly with a

"Hazardous Waste" label.[6] The label must include the full chemical name ("2-
Bromocyclopentanone") and a clear indication of its hazards (e.g., "Corrosive," "Toxic").

Step 3: Temporary Storage

Location: Store the sealed waste container in a designated and marked Satellite

Accumulation Area (SAA) within the laboratory.

Conditions: The container must remain closed except when adding waste.[6] Store it away

from incompatible materials and sources of ignition.[1]

Step 4: Arrange for Professional Disposal

Contact EHS: Once the container is nearly full (do not exceed 75% capacity) or when the

waste is no longer being generated, contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal.[5][7]
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Documentation: Follow all institutional procedures for waste handover, which may include

completing a waste manifest or online pickup request.

Final Disposal Method: The EHS-approved vendor will typically use controlled incineration

with flue gas scrubbing or another licensed chemical destruction method.[1]

Data Presentation: Hazard and Disposal Summary
The following table summarizes key data for 2-Bromocyclopentanone. Specific quantitative

limits for disposal are determined by federal, state, and local regulations and are not universally

defined.

Parameter Value / Guideline Source

Chemical Name 2-Bromocyclopentanone [2]

CAS Number 21943-50-0 [2]

GHS Hazard Class
Acute Toxicity 4 (Oral), Skin

Corrosion 1B
[1][2]

Hazard Statements

H302: Harmful if swallowed,

H314: Causes severe skin

burns and eye damage

[1][2]

Waste Classification
Hazardous Halogenated

Organic Waste
[5]

Recommended Disposal
Controlled Incineration /

Licensed Chemical Destruction
[1]

Drain Disposal Prohibited [4]

Container Filling Limit
Do not fill above 3/4 (75%) of

volume
[5]

Experimental Protocol: Small Spill Decontamination
This protocol details the immediate response and cleanup procedure for a small spill (<100 mL)

of 2-Bromocyclopentanone contained within a chemical fume hood. For larger spills,
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evacuate the area and contact emergency personnel and EHS immediately.[7][8]

Materials:

Full set of appropriate PPE (as listed in Section 1)

Inert absorbent material (e.g., vermiculite, sand, or commercial spill pads)

Two plastic bags for hazardous waste disposal[8]

Scoop and brush (spark-proof)[1]

Decontamination solution (mild detergent and water)

Paper towels

Hazardous waste labels

Methodology:

Alert Personnel: Immediately alert others in the laboratory.

Ensure Safety: Ensure ventilation is active. Control all sources of ignition.[1]

Containment: If safe to do so, prevent the spill from spreading by creating a barrier with

absorbent material around the spill's perimeter.[7]

Absorption: Cover the spill with absorbent material, working from the outside in.[8] Allow the

material to be fully absorbed.

Collection: Using a spark-proof scoop and brush, carefully collect the absorbed material.

Place it into a designated hazardous waste bag.[1][8]

Initial Decontamination: Wipe the spill area with paper towels to remove any remaining

residue. Place these towels into the same waste bag.

Final Decontamination: Clean the affected surface with a mild detergent and water solution.

[7] Wipe dry with clean paper towels. Place these towels into a second, separate hazardous
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waste bag.

Waste Disposal: Seal both bags, affix a completed hazardous waste label identifying the

contents as "Spill Debris containing 2-Bromocyclopentanone," and manage as hazardous

waste according to the procedures in Section 2.[7]

Report: Report the spill to your laboratory supervisor or Principal Investigator.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Bromocyclopentanone.
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2-Bromocyclopentanone Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Bromocyclopentanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1279250?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-bromocyclopentanone-pd180713147960.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromocyclopentanone
https://aksci.com/sds/X5623_SDS.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.mcmaster.ca/CEDTsafety/WasteManagement.htm
https://www.mcmaster.ca/CEDTsafety/WasteManagement.htm
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/hazardous-materials-management-plan.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://www.kent.edu/compliance/cleaning-spill
https://www.benchchem.com/product/b1279250#2-bromocyclopentanone-proper-disposal-procedures
https://www.benchchem.com/product/b1279250#2-bromocyclopentanone-proper-disposal-procedures
https://www.benchchem.com/product/b1279250#2-bromocyclopentanone-proper-disposal-procedures
https://www.benchchem.com/product/b1279250#2-bromocyclopentanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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